Cas no 90397-38-9 (2-Methylpentyl 2-methylvalerate)

2-Methylpentyl 2-methylvalerate structure

90397-38-9 structure

Product Name:2-Methylpentyl 2-methylvalerate

CAS No:90397-38-9

MF:C₁₂H₂₄O₂

MW:200.317764282227

CID:61414

Update Time:2023-11-06

2-Methylpentyl 2-methylvalerate Chemical and Physical Properties

Names and Identifiers

- 2-Methylpentyl 2-methylvalerate
- 2-Methylpentyl 2-methylpentanoate
- ARABINOXYLAN
- Pentanoic acid,2-methyl-,2-methylpentyl ester
- 2-Methylpentyl 2-methylpentanoate (ACI)
- Peranat
- Inchi： 1S/C12H24O2/c1-5-7-10(3)9-14-12(13)11(4)8-6-2/h10-11H,5-9H2,1-4H3
- InChI Key： UMFWRNLJDQMTFR-UHFFFAOYSA-N
- SMILES： O=C(C(CCC)C)OCC(CCC)C

Computed Properties

Exact Mass: 200.17800

Experimental Properties

PSA: 26.30000
LogP: 3.40200

2-Methylpentyl 2-methylvalerate Production Method

Production Method 1

90397-38-9

Reaction Conditions

1.1 Catalysts: Di-μ-chlorotetrakis[(1,2-η)-cyclooctene]diiridium ; 20 h, 95 °C

Reference

: Oxidative dimerization of primary alcohols to esters catalyzed by iridium complexes

Izumi, Aki; et al, Tetrahedron Letters, 2006, 47(52), 9199-9201

Production Method 2

90397-38-9

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Bromine Solvents: Dichloromethane , Water ; 6 h, rt

Reference

: Catalytic Processes of Oxidation by Hydrogen Peroxide in the Presence of Br2 or HBr. Mechanism and Synthetic Applications

Amati, Alessandro; et al, Organic Process Research & Development, 1998, 2(4), 261-269

Production Method 3

90397-38-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 2305295-37-6 Solvents: Toluene ; 96 h, 110 °C

Reference

: Synthesis of Unsymmetrical N-Heterocyclic Carbene-Nitrogen-Phosphine Chelated Ruthenium(II) Complexes and Their Reactivity in Acceptorless Dehydrogenative Coupling of Alcohols to Esters

He, Xiaochun; et al, Organometallics, 2019, 38(8), 1750-1760

Production Method 4

90397-38-9

Reaction Conditions

1.1 Catalysts: [μ-[1,2-Benzenediolato(2-)-κO:κO′]]tetrakis(2-propanolato)dialuminum Solvents: Dichloromethane , Toluene
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Symmetric esters by Tischtschenko reaction of aldehydes catalyzed by bi- and tridentate catalysts derived from catechol or gallol, trimethylaluminum and isopropanol

Simpura, Ilkka; et al, Tetrahedron, 2001, 57(49), 9867-9872